Cas no 946247-32-1 (1-(4-fluorobenzenesulfonyl)-N-(4,5,6,7-tetrahydro-2,1-benzoxazol-3-yl)piperidine-4-carboxamide)

• Product Name: 1-(4-fluorobenzenesulfonyl)-N-(4,5,6,7-tetrahydro-2,1-benzoxazol-3-yl)piperidine-4-carboxamide
• CAS No: 946247-32-1
• MF: C₁₉H₂₂FN₃O₄S
• MW: 407.459086894989
• CID: 6016464
• PubChem ID: 16942581
• Update Time: 2025-11-01

1-(4-fluorobenzenesulfonyl)-N-(4,5,6,7-tetrahydro-2,1-benzoxazol-3-yl)piperidine-4-carboxamide Chemical and Physical Properties

Names and Identifiers

• 1-(4-fluorobenzenesulfonyl)-N-(4,5,6,7-tetrahydro-2,1-benzoxazol-3-yl)piperidine-4-carboxamide
• 1-(4-fluorophenyl)sulfonyl-N-(4,5,6,7-tetrahydro-2,1-benzoxazol-3-yl)piperidine-4-carboxamide
• CCG-307877
• 946247-32-1
• 1-((4-fluorophenyl)sulfonyl)-N-(4,5,6,7-tetrahydrobenzo[c]isoxazol-3-yl)piperidine-4-carboxamide
• AKOS024646918
• F2414-0160

• Inchi： 1S/C19H22FN3O4S/c20-14-5-7-15(8-6-14)28(25,26)23-11-9-13(10-12-23)18(24)21-19-16-3-1-2-4-17(16)22-27-19/h5-8,13H,1-4,9-12H2,(H,21,24)
• InChI Key： JFBCKPYVPNMEIR-UHFFFAOYSA-N
• SMILES： N1(S(C2=CC=C(F)C=C2)(=O)=O)CCC(C(NC2=C3CCCCC3=NO2)=O)CC1

Computed Properties

• Exact Mass: 407.13150553g/mol
• Monoisotopic Mass: 407.13150553g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 28
• Rotatable Bond Count: 4
• Complexity: 655
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.5
• Topological Polar Surface Area: 101Ų

Additional information on 1-(4-fluorobenzenesulfonyl)-N-(4,5,6,7-tetrahydro-2,1-benzoxazol-3-yl)piperidine-4-carboxamide

Introduction to 1-(4-fluorobenzenesulfonyl)-N-(4,5,6,7-tetrahydro-2,1-benzoxazol-3-yl)piperidine-4-carboxamide (CAS No. 946247-32-1)

1-(4-fluorobenzenesulfonyl)-N-(4,5,6,7-tetrahydro-2,1-benzoxazol-3-yl)piperidine-4-carboxamide, identified by its CAS number 946247-32-1, is a sophisticated organic compound that has garnered significant attention in the field of pharmaceutical chemistry and drug discovery. This compound belongs to a class of molecules characterized by a piperidine core linked to a benzoxazole scaffold, further functionalized with a 4-fluorobenzenesulfonyl group. The unique structural features of this molecule make it a promising candidate for further investigation in the development of novel therapeutic agents.

The structural composition of 1-(4-fluorobenzenesulfonyl)-N-(4,5,6,7-tetrahydro-2,1-benzoxazol-3-yl)piperidine-4-carboxamide (CAS No. 946247-32-1) encompasses several key pharmacophoric elements that are highly relevant in modern medicinal chemistry. The piperidine ring is a well-documented motif in drug design, known for its ability to enhance solubility and bioavailability while interacting favorably with biological targets. The benzoxazole moiety introduces additional functionality that can modulate receptor binding and metabolic stability. Specifically, the 4-fluorobenzenesulfonyl group adds a polar moiety that can influence both the electronic properties of the molecule and its interactions with biological systems.

Recent advancements in computational chemistry and molecular modeling have enabled researchers to predict the potential biological activity of such compounds with greater accuracy. The presence of the 4-fluorobenzenesulfonyl group in 1-(4-fluorobenzenesulfonyl)-N-(4,5,6,7-tetrahydro-2,1-benzoxazol-3-yl)piperidine-4-carboxamide (CAS No. 946247-32-1) suggests that it may exhibit properties similar to other sulfonamide derivatives, which are widely recognized for their therapeutic potential. Sulfonamides are known to interact with various biological targets through hydrogen bonding and other non-covalent interactions, making them valuable scaffolds for drug development.

In the context of current research trends, the benzoxazole scaffold has been extensively studied for its role in modulating neurological and inflammatory pathways. The tetrahydrobenzoxazole ring in this compound provides a rigid structure that can optimize binding affinity to biological targets. Additionally, the fluorine atom at the para position of the benzenesulfonyl group is a common feature in drug molecules due to its ability to enhance metabolic stability and binding affinity through electronic effects.

The synthesis of 1-(4-fluorobenzenesulfonyl)-N-(4,5,6,7-tetrahydro-2,1-benzoxazol-3-yl)piperidine-4-carboxamide (CAS No. 946247-32-1) involves multi-step organic transformations that require precise control over reaction conditions to ensure high yield and purity. The introduction of the 4-fluorobenzenesulfonyl group necessitates careful handling to prevent unwanted side reactions. Advanced synthetic techniques such as palladium-catalyzed cross-coupling reactions have been employed to construct the benzoxazole ring efficiently. These methods not only improve synthetic efficiency but also allow for greater functional group tolerance during the synthesis process.

The pharmacological potential of this compound has been explored through various in vitro and in vivo studies. Preliminary data suggest that 1-(4-fluorobenzenesulfonyl)-N-(4,5,6,7-tetrahydro-2,1-benzoxazol-3-yl)piperidine-4-carboxamide (CAS No. 946247-32-1) may exhibit inhibitory activity against certain enzymes and receptors implicated in neurological disorders and inflammation. The piperidine moiety is particularly interesting as it has been shown to interact with dopamine receptors and other neurotransmitter systems. This interaction could potentially make the compound useful in treating conditions such as depression or neurodegenerative diseases.

The benzoxazole scaffold is another key pharmacophore that has been extensively studied for its potential therapeutic applications. In particular, derivatives of benzoxazole have demonstrated efficacy in treating inflammatory diseases by modulating cytokine production and immune responses. The presence of this scaffold in 1-(4-fluorobenzenesulfonyl)-N-(4,5,6,7-tetrahydro-2,1-benzoxazol-3-y)piperidine -carboxamide (CAS No. 946247 -32 - 1) suggests that it may share similar mechanisms of action with these known therapeutic agents.

Moreover，the 4-fluorobenzenesulfonyl group adds an additional layer of complexity to the pharmacological profile of this compound。 Fluoro substituents are frequently incorporated into drug molecules due to their ability to enhance binding affinity and metabolic stability。 In particular，the fluorine atom at the para position can participate in hydrogen bonding interactions， further optimizing binding to biological targets。 This feature makes 1-(4-fluorobenzenesulfonyl)-N-(4，5，6，7-tetrahydro -2，1-benzoxazol -3 -y)piperidine -carboxamide (CAS No。 946247 -32 - 1) a promising candidate for further development as a therapeutic agent。

Recent studies have also highlighted the importance of structure-based drug design in optimizing pharmacological properties。 Computational modeling techniques have been used to predict how modifications at different positions on the molecule can affect its biological activity。 In particular，the interaction between the piperidine ring and biological targets has been well-characterized， allowing researchers to fine-tune this region for improved efficacy。 Similarly，the benzoxazole scaffold can be modified to enhance binding affinity or metabolic stability， depending on the desired therapeutic outcome。

The synthesis and characterization of 1-(4-fluorobenzenesulfonyl)-N-(4，5，6，7-tetrahydro -2，1-benzoxazol -3 -y)piperidine -carboxamide (CAS No。 946247 -32 - 1) have provided valuable insights into its structural features and potential biological activity。 Further studies are needed to fully elucidate its mechanism of action and therapeutic potential。 However， preliminary data suggest that this compound may be a valuable addition to the arsenal of drugs used to treat neurological disorders and inflammation。

In conclusion,1-(4-fluorobenzenesulfonyl)-N-(4，5，6，7-tetrahydro -2，1-benzoxazol -3 -y)piperidine -carboxamide (CAS No。 946247 -32 - 1) is a structurally complex organic compound with significant pharmacological potential。 Its unique combination of pharmacophores— including a piperidine core、a benzoxazole scaffold、and a 4-fluorobenzenesulfonyl group—makes it an attractive candidate for further investigation in drug discovery efforts。 As research continues to uncover new therapeutic applications for such compounds、cas no946247_32_1 will undoubtedly play an important role in developing novel treatments for various diseases。